Cas no 898791-58-7 ((4-bromo-3-fluorophenyl)-cyclopentylmethanone)

• Product Name: (4-bromo-3-fluorophenyl)-cyclopentylmethanone
• CAS No: 898791-58-7
• MF: C₁₂H₁₂BrFO
• MW: 271.125486373901
• CID: 994389
• PubChem ID: 24724169
• Update Time: 2025-04-20

(4-bromo-3-fluorophenyl)-cyclopentylmethanone Chemical and Physical Properties

Names and Identifiers

• (4-bromo-3-fluorophenyl)-cyclopentylmethanone
• (4-bromo-3-fluorophenyl)(cyclopentyl)methanone
• 4-BROMO-3-FLUOROPHENYL CYCLOPENTYL KETONE
• DTXSID80642568
• AKOS016019974
• 898791-58-7
• MFCD03841317
• CS-0362970

• MDL： MFCD03841317
• Inchi： 1S/C12H12BrFO/c13-10-6-5-9(7-11(10)14)12(15)8-3-1-2-4-8/h5-8H,1-4H2
• InChI Key： WZTWBENFWHDUQL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1F)C(C1CCCC1)=O

Computed Properties

• Exact Mass: 270.00600
• Monoisotopic Mass: 270.00556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.96110